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Compound of Interest

Compound Name: (Z)-11-Octadecenal

Cat. No.: B143628 Get Quote

Essential Safety and Handling Guide for (Z)-11-
Octadecenal
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (Z)-11-Octadecenal. Adherence to

these procedures is critical for ensuring laboratory safety and proper chemical management.

Chemical Safety Overview
(Z)-11-Octadecenal is a chemical compound that requires careful handling due to its potential

health and environmental hazards. It is harmful if swallowed, can cause serious eye irritation,

and may cause damage to organs through prolonged or repeated exposure.[1] Furthermore, it

is very toxic to aquatic life with long-lasting effects.[1]

Hazard Category Classification

Acute Oral Toxicity Category 4

Serious Eye Irritation Category 2A

Specific Target Organ Toxicity (Repeated

Exposure)
Category 1

Hazardous to the Aquatic Environment (Long-

term)
Category 1
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (Z)-11-Octadecenal
to minimize exposure and ensure personal safety.

Protection Type Specific Requirement Standard

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.

Conforming to EN166 (EU) or

NIOSH (US).

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), impervious

clothing, and a lab coat.

Gloves must satisfy EU

Directive 89/686/EEC and

standard EN 374.

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation is

experienced.

NIOSH (US) or EN 149 (EU)

approved.

Operational Plan for Safe Handling
A systematic approach to handling (Z)-11-Octadecenal is crucial. The following workflow

outlines the procedural steps from preparation to post-handling.
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Workflow for Safe Handling of (Z)-11-Octadecenal

Preparation

Handling

Post-Handling & Decontamination

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation

Weigh/Measure in a Ventilated Area

Proceed to handling

Conduct Experiment

Decontaminate Work Surfaces

Experiment complete

Remove PPE Correctly

Wash Hands Thoroughly
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Experimental Protocols
General Handling Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that

the work area, such as a chemical fume hood, is well-ventilated.[1] Don all required personal

protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat.

Handling:

Avoid direct contact with the skin and eyes.[1]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

When not in use, keep the container tightly closed and stored in a well-ventilated place.

Eating, drinking, and smoking are strictly prohibited in the handling area.[1]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Decontaminate all work surfaces and equipment.

Remove and dispose of contaminated PPE in accordance with institutional guidelines.

Disposal Plan
Proper disposal of (Z)-11-Octadecenal and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Disposal Workflow:
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Disposal Plan for (Z)-11-Octadecenal

Waste Collection

Labeling & Storage

Final Disposal

Collect Unused Chemical

Collect Contaminated Materials

Label Waste Container Clearly

Prepare for disposal

Store in a Designated, Secure Area

Contact Environmental Health & Safety (EHS)

Arrange for pickup

Dispose at an Approved Facility
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Disposal Protocol:

Waste Segregation: Collect unused (Z)-11-Octadecenal and any materials contaminated

with it (e.g., gloves, absorbent pads, containers) in a designated, sealed, and properly

labeled waste container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the waste container in a secure, well-ventilated area, away from incompatible

materials.

Disposal: Dispose of the contents and the container in accordance with all applicable local,

state, and federal regulations.[1] This should be done through a licensed waste disposal

company. Do not release into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling (Z)-11-
Octadecenal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143628#personal-protective-equipment-for-handling-
z-11-octadecenal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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